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Compound of Interest

Compound Name:
Adrenomedullin (AM) (13-52),

human

Cat. No.: B612763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Adrenomedullin (13-52) is a truncated form of the potent vasodilatory peptide, Adrenomedullin.

It is a key ligand for the Adrenomedullin receptor and is actively studied for its roles in

cardiovascular regulation and inflammation. Proper handling, including dissolution and storage,

is critical to ensure the peptide's integrity and biological activity in experimental settings. This

document provides a detailed protocol for the reconstitution and storage of human

Adrenomedullin (13-52).

Physicochemical Properties
Property Value Source

Molecular Formula C200H308N58O59S2 [1][2]

Molecular Weight 4533.17 g/mol [1][2]

Appearance
Lyophilized white to off-white

powder
[1]

Purity Typically ≥95% [1]

Solubility
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Solvent Concentration Source

Water Soluble, up to 2 mg/mL [2]

Acidic solutions Soluble [1]

DMSO 16.67 mg/mL (3.68 mM) [1]

Experimental Protocols
Reconstitution of Lyophilized Adrenomedullin (13-52)
This protocol describes the preparation of a stock solution from the lyophilized peptide.

Materials:

Lyophilized Adrenomedullin (13-52) human peptide

Sterile, distilled water or sterile buffer (e.g., PBS, pH 7.4)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

Solvent Addition: Carefully open the vial and add the desired volume of sterile, cold solvent

(e.g., distilled water or buffer) to achieve the target concentration (e.g., 1 mg/mL). For

example, to prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide. Avoid

vigorous vortexing, which can cause peptide aggregation or degradation. If necessary, let the
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vial sit at room temperature for a few minutes to allow for complete dissolution.

Verification: Ensure the solution is clear and free of any visible particulates before use.

Storage of Adrenomedullin (13-52)
Proper storage is crucial for maintaining the stability and activity of the peptide.

Storage of Lyophilized Peptide:

Upon receipt, store the lyophilized peptide at -20°C.[1][2][3][4]

Under these conditions, the peptide is stable for at least four years.[4]

Storage of Reconstituted Peptide Solution:

Short-term storage: For immediate use (within a few days), the reconstituted solution can be

stored at 4°C.[3]

Long-term storage: For extended storage, it is highly recommended to aliquot the stock

solution into single-use, low-protein-binding polypropylene tubes and store them at -20°C or

-80°C.[3] This will minimize waste and prevent degradation from repeated freeze-thaw

cycles. Exogenous adrenomedullin has been shown to be sensitive to freeze-thaw cycles.[5]

Visualizations
Experimental Workflow: Reconstitution and Storage
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Caption: Workflow for reconstituting and storing Adrenomedullin (13-52).
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Caption: Adrenomedullin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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